Cas no 2229389-27-7 (ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229389-27-7
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 6259014
• PubChem ID: 165625983
• Update Time: 2025-06-08

ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1785795
• 2229389-27-7

• Inchi： 1S/C9H13N3O3/c1-3-15-9(14)8-6(7(13)4-10)5-12(2)11-8/h5H,3-4,10H2,1-2H3
• InChI Key： JVDMALUHPXEDAB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(CN)=O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.2Ų

Additional information on ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229389-27-7)

Ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229389-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include an ethyl ester group and an aminoacetyl moiety, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 2229389-27-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular formula and weight are frequently queried in scientific literature, reflecting its relevance in modern research. The 1-methyl-1H-pyrazole core is a common scaffold in medicinal chemistry, often associated with bioactive molecules targeting various enzymes and receptors. This has led to increased interest in ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate as a building block for novel therapeutics.

In recent years, the demand for high-purity chemical intermediates like this compound has surged, driven by advancements in precision medicine and bioconjugation techniques. Scientists are exploring its utility in peptide synthesis and small-molecule drug design, areas that dominate current pharmaceutical trends. Additionally, its potential role in cancer research and neurodegenerative disease studies aligns with growing public interest in these health topics.

From a synthetic perspective, ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate offers several advantages. Its carboxylate and amino functional groups allow for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial for structure-activity relationship (SAR) studies, a cornerstone of modern drug development. Furthermore, the compound's stability under standard laboratory conditions makes it a practical choice for researchers.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis and minimal environmental impact are valued. As sustainability becomes a priority in the chemical industry, CAS No. 2229389-27-7 is increasingly highlighted in discussions about eco-friendly synthetic routes. This aligns with broader societal concerns about reducing waste and energy consumption in scientific processes.

In analytical chemistry, ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate is often analyzed using HPLC, NMR, and mass spectrometry techniques. These methods ensure the compound's purity and confirm its structural integrity, which is essential for reproducible research outcomes. The growing adoption of AI-driven drug discovery tools has also increased the demand for well-characterized compounds like this one, as they serve as reliable inputs for computational models.

Looking ahead, ethyl 4-(2-aminoacetyl)-1-methyl-1H-pyrazole-3-carboxylate is poised to remain a key player in chemical research. Its applications in biopharmaceuticals and material science continue to expand, reflecting the interdisciplinary nature of modern science. As researchers uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow, solidifying its position as a valuable tool in scientific innovation.